Cas no 2172154-27-5 (4-(2-Methyloxetan-2-yl)benzaldehyde)

• Product Name: 4-(2-Methyloxetan-2-yl)benzaldehyde
• CAS No: 2172154-27-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5566290
• PubChem ID: 165592740
• Update Time: 2025-10-29

4-(2-Methyloxetan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172154-27-5
• EN300-1627515
• 4-(2-methyloxetan-2-yl)benzaldehyde
• 4-(2-Methyloxetan-2-yl)benzaldehyde

• Inchi： 1S/C11H12O2/c1-11(6-7-13-11)10-4-2-9(8-12)3-5-10/h2-5,8H,6-7H2,1H3
• InChI Key： FFFRRAUXSDMZBY-UHFFFAOYSA-N
• SMILES： O1CCC1(C)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2-Methyloxetan-2-yl)benzaldehyde

4-(2-Methyloxetan-2-yl)benzaldehyde: A Comprehensive Overview

4-(2-Methyloxetan-2-yl)benzaldehyde (CAS No. 2172154-27-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the synthesis, physical and chemical properties, applications, and recent advancements related to 4-(2-Methyloxetan-2-yl)benzaldehyde.

The synthesis of 4-(2-Methyloxetan-2-yl)benzaldehyde involves a series of well-defined chemical reactions. The process typically begins with the preparation of the oxetane ring, which is a four-membered cyclic ether. The introduction of the methyl group at the 2-position of the oxetane ring is a critical step that ensures the stability and reactivity of the molecule. Subsequent alkylation or acylation reactions are employed to attach the benzaldehyde moiety to the oxetane ring. Recent studies have explored more efficient synthetic pathways, including catalytic methods that reduce reaction time and improve yield.

4-(2-Methyloxetan-2-yl)benzaldehyde exhibits distinctive physical and chemical properties that make it suitable for various applications. Its molecular structure, featuring a conjugated system between the aromatic ring and the carbonyl group, contributes to its high reactivity. The compound is known for its thermal stability, which allows it to withstand high temperatures during processing. Additionally, its solubility in organic solvents makes it ideal for use in solution-based reactions.

The applications of 4-(2-Methyloxetan-2-yl)benzaldehyde are diverse and expanding with ongoing research. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules. Its ability to form stable complexes with metal ions has also made it valuable in catalysis and material science. Recent advancements have highlighted its potential as a precursor for advanced materials such as polymers and nanoparticles.

Recent studies have focused on enhancing the functionality of 4-(2-Methyloxetan-2-yl)benzaldehyde through functionalization. Researchers have explored methods to introduce additional functional groups, such as hydroxyl or amino groups, to expand its utility. These modifications have opened new avenues for its application in fields like sensors, drug delivery systems, and electronic devices.

In conclusion, 4-(2-Methyloxetan-2-yl)benzaldehyde (CAS No. 2172154-27-5) is a versatile compound with promising potential across multiple industries. Its unique structure, coupled with advancements in synthesis and functionalization techniques, positions it as a key player in modern chemistry and materials science.